![molecular formula C18H34O3 B101768 5-Oxooctadecanoic acid CAS No. 16694-31-8](/img/structure/B101768.png)
5-Oxooctadecanoic acid
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Overview
Description
5-Oxooctadecanoic acid, also known as 5-oxo-18:1 fatty acid, is a bioactive lipid that has been found to have various physiological and biochemical effects. It is a metabolite of linoleic acid, an essential fatty acid that cannot be synthesized by the human body and must be obtained through the diet. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties, making it a promising target for scientific research.
Scientific Research Applications
Oxidation and Synthesis
5-Oxooctadecanoic acid is involved in the oxidation and synthesis of various fatty acids. In a study by Alaiz et al. (1988), the oxidation of 12-oxo-(Z)-9-octadecenoic acid led to the production of minor and major products including erythro-9,10-Dihydroxy-12-oxooctadecanoic acid and 9,12-epoxyoctadeca-9,11-dienoic acid, respectively (Alaiz et al., 1988).
Biochemical Characterization
Another study focused on the chemical constituents from Tiliacora triandra identified derivatives of fatty acids, including ethyl-5,7-dihydroxy-6-oxooctadecanoate, along with their inhibitory activity against α-glucosidase and α-amylase (Makinde et al., 2020).
Derivatization and Structural Analysis
The derivatization and structural analysis of keto fatty acids have been a subject of research. Ahmad et al. (1986) studied the preparation of oxathiolanes from oxo fatty acids, including 9-oxooctadecanoic acid, revealing insights into their spectral properties and chemical reactions (Ahmad et al., 1986).
Biological Activity
Research by Powell and Rokach (2005) delved into the biochemistry and biology of 5-oxo-ETE, a derivative of arachidonic acid, highlighting its role as a chemoattractant and mediator in various biological processes, including in allergic diseases like asthma (Powell & Rokach, 2005).
Molecular Interactions and Applications
The molecular interactions and applications of oxooctadecanoates and similar compounds have been a focus area as well. For instance, Zarini and Murphy (2003) investigated the biosynthesis of 5-oxo-6,8,11,14-eicosatetraenoic acid from 5-hydroperoxyeicosatetraenoic acid in murine macrophages, offering insights into the biochemical pathways involved (Zarini & Murphy, 2003).
Chemotaxis and Cellular Responses
Studies also explore the chemotactic properties of 5-oxo-ETE and related compounds. Sturm et al. (2005) found that 5-oxo-ETE is a potent chemoattractant for human basophils, suggesting its role in atopic diseases (Sturm et al., 2005).
Properties
16694-31-8 | |
Molecular Formula |
C18H34O3 |
Molecular Weight |
298.5 g/mol |
IUPAC Name |
5-oxooctadecanoic acid |
InChI |
InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17(19)15-13-16-18(20)21/h2-16H2,1H3,(H,20,21) |
InChI Key |
UIROXHXJKJUFSV-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCC(=O)CCCC(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)CCCC(=O)O |
16694-31-8 | |
synonyms |
5-ketostearic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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